Cas no 625394-67-4 (8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine)

8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine structure
625394-67-4 structure
Product Name:8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine
CAS No:625394-67-4
MF:C8H7BrClNO
MW:248.504280328751
MDL:MFCD10688433
CID:2182831
PubChem ID:22557234
Update Time:2025-04-21

8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-6-chloro-3,4-dihydro-2h-benzo[1,4]oxazine
    • 8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine
    • DTXSID60626422
    • BS-50018
    • AKOS017555255
    • 8-Bromo-6-chloro-2,3-dihydro-benzo[1,4]oxazine
    • SCHEMBL4475523
    • KCFYTVGLBXSANX-UHFFFAOYSA-N
    • 8-Bromo-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • SB37989
    • DB-264172
    • F12681
    • CS-0155201
    • EN300-3006013
    • 625394-67-4
    • MDL: MFCD10688433
    • Inchi: 1S/C8H7BrClNO/c9-6-3-5(10)4-7-8(6)12-2-1-11-7/h3-4,11H,1-2H2
    • InChI Key: KCFYTVGLBXSANX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1OCCN2)Cl

Computed Properties

  • Exact Mass: 246.93995g/mol
  • Monoisotopic Mass: 246.93995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.3Ų

8-bromo-6-chloro-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

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8-bromo-6-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
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